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Compound of Interest

Compound Name: RED 4

Cat. No.: B1171687

In the dynamic environment of research and drug development, the precise and safe handling
of all laboratory materials is paramount. This guide provides essential safety and logistical
information for a substance ambiguously referred to as "RED 4." It is critical to first accurately
identify the specific chemical from its container's label and the corresponding Safety Data
Sheet (SDS). The term "RED 4" can refer to several different red colorants, each with distinct
physical, chemical, and toxicological properties. This document addresses the most common
substances identified as "RED 4" to ensure the safety of all laboratory personnel.

Immediate Safety and Identification

Before handling any substance, verify its exact identity. The most common chemicals that may
be labeled or referred to as "RED 4" include:

o Carmine (Natural Red 4, C.1. 75470): A red pigment derived from the alum lake of carminic
acid, which is extracted from cochineal insects.

o FD&C Red No. 4 (C.I. 14700): A synthetic dye.
o Pigment Red 4: A synthetic organic pigment.

e FD&C Red No. 40 (Allura Red AC): A common synthetic food, drug, and cosmetic dye.[1][2]
[3]
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Consult the manufacturer's Safety Data Sheet (SDS) for the specific hazards associated with
the compound in your laboratory.

Personal Protective Equipment (PPE)

Consistent use of appropriate Personal Protective Equipment is the most critical line of defense
against chemical exposure. The following table summarizes the recommended PPE for
handling the potential "RED 4" substances in powder form, which is a common presentation for
these dyes.

PPE Category

Specification

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).[4] A face shield

Protects against airborne dust
particles and accidental

splashes that can cause eye

may be required for large irritation.

quantities.

Wear impervious, chemical- ) )
] o Prevents skin contact, which
resistant gloves (e.g., nitrile). o ]
) ] may cause irritation or allergic
Skin Protection [4] Wear a lab coat or ) o
, , , reactions. Carmine, in
chemical-resistant clothing.[4]

[5]

particular, will stain the skin.[5]

For operations generating o ) )
Minimizes inhalation of
dust, use a NIOSH-approved ] ) ]
) ) ) airborne particles, which can
Respiratory Protection respirator (e.g., N95) or a full- )
_ . cause respiratory tract
face respirator if exposure o
o irritation.[6]
limits are exceeded.[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for maintaining a safe laboratory
environment.

General Handling Protocol
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Preparation: Before handling, ensure that an emergency eye wash station and safety shower
are readily accessible.[7] Read the substance-specific SDS thoroughly.

Ventilation: Handle the substance in a well-ventilated area, preferably within a chemical fume
hood, to minimize dust generation and inhalation.[7]

Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust
clouds. Use appropriate tools (e.g., spatulas).

Housekeeping: Clean up any spills promptly according to the procedures outlined in the
SDS. Avoid dry sweeping of dust; instead, use a wet method for cleanup.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the
substance, even if gloves were worn.[4]

Waste Disposal Protocol

Segregation: Do not mix "RED 4" waste with other waste streams.

Containment: Collect waste in a clearly labeled, sealed container. For contaminated
materials like gloves and wipes, place them in a designated hazardous waste bag.

Disposal: Dispose of the waste in accordance with all local, state, and federal regulations.
Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance.

Quantitative Data Summary

The following table summarizes available toxicological data for potential "RED 4" substances.

The absence of data does not imply that a substance is harmless.
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Substance CAS Number LD50 Oral (Rat) Acute Effects

May cause eye, skin,

) ] and respiratory tract

Carmine 1390-65-4 No data available[5][6] = = ]
irritation.[6] Harmful in

contact with skin.[8]

May cause skin, eye,
and respiratory
irritation. When

Pigment Red 4 2814-77-9 No data available heated to
decomposition, it may
emit toxic fumes of Cl-
and NOx.[4]

Generally considered

non-hazardous, but
FD&C Red No. 40 25956-17-6 > 10,000 mg/kg[2] )

treat all lab chemicals

with caution.

Experimental Protocols & Workflows

The following diagrams illustrate the standard workflows for handling and disposing of "RED 4"

in a laboratory setting.
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Standard Laboratory Workflow for "RED 4"
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Spill Response Protocol for "RED 4"

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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